![molecular formula C18H21FN2O3S2 B2449888 N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide CAS No. 1235151-95-7](/img/structure/B2449888.png)
N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide
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Overview
Description
N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide, also known as compound 1, is a novel small molecule that has been developed as a potential therapeutic agent for various diseases. This compound has been synthesized using a specific method and has shown promising results in scientific research applications.
Scientific Research Applications
1. Potential in CNS Disorder Treatment
N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines, related to the compound , have been studied for their selectivity towards 5-HT7 receptors and as multifunctional agents in the treatment of complex diseases. These compounds have shown antidepressant-like and pro-cognitive properties, suggesting potential therapeutic applications in the treatment of central nervous system (CNS) disorders (Canale et al., 2016).
2. Anticancer and Antimicrobial Properties
Novel sulfonamides with biologically active pyridine have been synthesized, exhibiting significant anticancer and antimicrobial activities. These compounds, including derivatives similar to the one , have shown better activity than some reference drugs, indicating their potential as effective anticancer and antimicrobial agents (Debbabi et al., 2017).
3. Application in Organic Synthesis
Sulfamate-fused 2,6-disubstituted piperidin-4-ones, related to the compound, have been synthesized with high diastereo- and enantioselectivity. These compounds have potential applications in organic synthesis, particularly in the creation of complex molecular structures (Liu et al., 2013).
4. Herbicidal Activity
N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, similar to the compound , have been found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This indicates their potential use in agriculture as effective herbicides (Moran, 2003).
5. Corrosion Inhibition
Piperidine derivatives, closely related to the compound, have been studied for their corrosion inhibition properties on iron. This research is significant for industrial applications, particularly in the protection of metal surfaces and structures (Kaya et al., 2016).
Mechanism of Action
Mode of Action
Based on its structural similarity to other known compounds, it may bind to its target(s) and modulate their activity, leading to changes in cellular processes .
Biochemical Pathways
Once the targets are identified, it would be possible to determine which biochemical pathways are affected .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. These effects would be determined by the compound’s mode of action and the biochemical pathways it affects .
properties
IUPAC Name |
N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-5-methylthiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O3S2/c1-13-6-7-17(25-13)26(23,24)20-12-14-8-10-21(11-9-14)18(22)15-4-2-3-5-16(15)19/h2-7,14,20H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVEQOSSSSHBRNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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